Cas no 72561-26-3 ((3R,4S,5R)-3,4,5,6-Tetrahydroxy(114C)hexanal)

• Product Name: (3R,4S,5R)-3,4,5,6-Tetrahydroxy(114C)hexanal
• CAS No: 72561-26-3
• MF: C₆H₁₂O₅
• MW: 166.149024009705
• CID: 562007
• PubChem ID: 44119309
• Update Time: 2025-04-19

(3R,4S,5R)-3,4,5,6-Tetrahydroxy(114C)hexanal Chemical and Physical Properties

Names and Identifiers

• 2-Deoxy-D-glucose-14C(U)
• 4,6-dideoxy-D-xylo-hexopyranose
• 4-Deoxy-L-fucose
• SCHEMBL10691309
• 72561-26-3
• (3R,4S,5R)-3,4,5,6-Tetrahydroxy(114C)hexanal

• Inchi： 1S/C6H12O5/c7-2-1-4(9)6(11)5(10)3-8/h2,4-6,8-11H,1,3H2/t4-,5-,6+/m1/s1/i2+2
• InChI Key： VRYALKFFQXWPIH-GVQCHKFTSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H](C[14CH]=O)O

Computed Properties

• Exact Mass: 166.072
• Monoisotopic Mass: 166.072
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2
• XLogP3: -2.9

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.366
• Melting Point: 152-154
• Boiling Point: 281.035°C at 760 mmHg
• Flash Point: 123.766°C
• Refractive Index: 1.542
• PSA: 97.99000
• LogP: -2.34960

(3R,4S,5R)-3,4,5,6-Tetrahydroxy(114C)hexanal Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2910 7
• Hazard Category Code： 36/37/38-11
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols